2-Amino-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one hydrochloride

• IUPAC Name: 2-amino-1-(3-chloro-4-methylthiophen-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C7H8ClNOS.ClH/c1-4-3-11-7(6(4)8)5(10)2-9;/h3H,2,9H2,1H3;1H
• InChI Key: SOOOOOSUJVDLBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1Cl)C(=O)CN.Cl
• Molecular Formula: C7H9Cl2NOS
• Molecular Weight: 226.12 g/mol

Description

2-Amino-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one hydrochloride , also known by its chemical formula C₇H₈ClNOS·HCl, is a synthetic compound. It falls within the class of thiophene derivatives and exhibits interesting pharmacological properties. The compound’s molecular weight is approximately 226.13 g/mol.

Molecular Structure Analysis

The molecular structure of 2-Amino-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one hydrochloride consists of a thiophene ring substituted with a chlorine atom and a methyl group. The amino group is attached to the ethanone moiety. The hydrochloride salt forms due to protonation of the amino group by hydrochloric acid. Refer to the InChI code: 1S/C7H8ClNOS.ClH/c1-4-3-11-7(6(4)8)5(10)2-9;/h3H,2,9H2,1H3;1H.

Chemical Reactions Analysis

The compound may participate in various chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. Investigating its reactivity with other functional groups is essential for understanding its potential applications.

Physical And Chemical Properties Analysis

• Storage Temperature : Room temperature (RT) is suitable for storage.

Mechanism of Action

The precise mechanism of action for 2-Amino-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one hydrochloride depends on its intended use. Researchers have explored its interactions with biological targets, but further studies are needed to elucidate its specific mode of action.

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet for detailed safety information.